Cas no 98279-54-0 (Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI))
98279-54-0 structure
Product Name:Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI)
CAS No:98279-54-0
MF:C7H7NO3
MW:153.135381937027
CID:1002459
PubChem ID:53443498
Update Time:2025-04-20
Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI) Chemical and Physical Properties
Names and Identifiers
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- Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI)
- SCHEMBL20159038
- 98279-54-0
- 4-Formyl-5-methyl-1H-pyrrole-2-carboxylic acid
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- Inchi： 1S/C7H7NO3/c1-4-5(3-9)2-6(8-4)7(10)11/h2-3,8H,1H3,(H,10,11)
- InChI Key： RPCXVOMVGMIQHR-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C=O)=C(C)N1)=O
Computed Properties
- Exact Mass: 153.043
- Monoisotopic Mass: 153.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.2A^2
- XLogP3: 0.4
Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI) Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
98279-54-0 (Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI)) Related Products
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